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Adrenomedullin Sample Stability: A Technical
Support Resource
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability of adrenomedullin in plasma

samples intended for long-term storage. Adhering to proper pre-analytical procedures is critical

for obtaining accurate and reproducible results in adrenomedullin research.

Frequently Asked Questions (FAQs)
Q1: What is the most critical pre-analytical factor for adrenomedullin measurement in plasma?

A1: The most critical factor is the prompt processing of blood samples after collection.

Adrenomedullin is a peptide hormone susceptible to degradation by proteases present in

blood.[1] To minimize this degradation, it is crucial to collect blood in tubes containing EDTA,

which inhibits metalloproteases, and to centrifuge the samples to separate plasma within 30

minutes of collection.[2][3]

Q2: Which anticoagulant should I use for collecting blood samples for adrenomedullin
analysis?

A2: EDTA is the recommended anticoagulant for plasma samples intended for adrenomedullin
measurement.[2][4] EDTA helps to inhibit protease activity, thus preserving the integrity of the
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peptide.[3] The use of serum is not recommended as the concentration of midregional

proadrenomedullin (MR-proADM), a stable fragment of the adrenomedullin precursor, has

been shown to deviate significantly in serum compared to EDTA plasma.[4]

Q3: How stable is adrenomedullin in plasma at room temperature before processing?

A3: For bioactive adrenomedullin, it is recommended to process the sample as quickly as

possible. However, studies have shown that bioactive adrenomedullin in EDTA plasma is

stable for up to 24 hours at ambient temperature. For the more stable precursor fragment,

midregional proadrenomedullin (MR-proADM), stability in EDTA plasma is maintained for at

least 72 hours at room temperature.[5]

Q4: What are the recommended long-term storage conditions for plasma samples?

A4: For long-term storage, it is recommended to store plasma aliquots at -80°C. While storage

at -20°C is also an option, -80°C is generally preferred for long-term biobanking to minimize

any potential degradation over extended periods.[6]

Q5: How many times can I freeze and thaw my plasma samples?

A5: It is strongly recommended to minimize freeze-thaw cycles. Aliquoting plasma into single-

use vials after the initial processing is the best practice to avoid repeated freezing and thawing.

While some studies suggest that bioactive adrenomedullin is stable over multiple freeze-thaw

cycles, it is a good laboratory practice to avoid this to maintain sample integrity for all analytes.

[7][8][9]
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Issue Possible Cause Recommended Solution

Low or undetectable

adrenomedullin levels

Sample degradation due to

improper handling.

Review the blood collection

and processing protocol.

Ensure samples are collected

in EDTA tubes, centrifuged

promptly (within 30 minutes),

and plasma is immediately

frozen.

Use of serum instead of

plasma.

Always use EDTA plasma for

adrenomedullin

measurements.[4]

Multiple freeze-thaw cycles.

Aliquot plasma samples after

the initial processing to avoid

repeated freezing and thawing.

High variability between

replicate measurements
Inconsistent sample handling.

Standardize the entire pre-

analytical workflow from blood

collection to storage.

Presence of cryoprecipitates.

Thaw frozen plasma samples

completely and vortex gently

before analysis to ensure

homogeneity.

Discrepancy in results between

different assays

Different forms of

adrenomedullin being

measured.

Be aware of the specific form

of adrenomedullin your assay

detects (e.g., bioactive

adrenomedullin vs.

midregional

proadrenomedullin). The

stability profiles of these forms

differ.[2][10]
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The stability of adrenomedullin in plasma is dependent on the specific form of the peptide

being measured, the storage temperature, and the duration of storage. Midregional

proadrenomedullin (MR-proADM) is a stable fragment of the adrenomedullin precursor and

is often used as a surrogate marker for adrenomedullin levels due to its longer half-life.[10]

Table 1: Stability of Midregional Proadrenomedullin (MR-proADM) in EDTA Plasma

Storage Temperature Duration Analyte Stability

Room Temperature Up to 72 hours Stable

4°C Up to 14 days

Stable (measured values

between 78% and 129% of the

original values)[5]

-20°C At least 1 year
Stable (<20% loss of analyte)

[11]

Note: Specific quantitative long-term stability data for bioactive adrenomedullin at -20°C and

-80°C is limited in the currently available literature. Therefore, measuring the more stable MR-

proADM is often recommended for studies involving long-term sample storage.

Experimental Protocols
Protocol 1: Plasma Collection and Processing for Adrenomedullin Analysis

Blood Collection:

Collect whole blood into sterile vacuum tubes containing K2- or K3-EDTA as the

anticoagulant.

Immediately after collection, gently invert the tubes 8-10 times to ensure proper mixing of

blood and anticoagulant.

Centrifugation:

Within 30 minutes of blood collection, centrifuge the tubes at 1,000-2,000 x g for 15

minutes at 4°C.
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Plasma Separation:

Carefully aspirate the supernatant (plasma) without disturbing the buffy coat layer.

Transfer the plasma to a clean polypropylene tube.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the plasma into single-use cryovials.

For short-term storage (up to 72 hours), samples can be stored at 4°C.

For long-term storage, immediately freeze the aliquots at -80°C.

Visualizations
Adrenomedullin Signaling Pathway
The following diagram illustrates the primary signaling pathway of adrenomedullin.

Adrenomedullin binds to its receptor complex, which consists of the calcitonin receptor-like

receptor (CRLR) and a receptor activity-modifying protein (RAMP2 or RAMP3).[12] This

binding activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP)

and subsequent activation of Protein Kinase A (PKA).[13] PKA activation results in various

downstream effects, including vasodilation through the production of nitric oxide (NO).[13]
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Caption: Adrenomedullin signaling pathway leading to vasodilation.
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Experimental Workflow for Adrenomedullin Sample
Handling and Storage
This workflow diagram outlines the critical steps for ensuring the stability of adrenomedullin in

plasma samples from collection to long-term storage.

Start: Blood Collection

Collect whole blood in
EDTA tubes

Gently invert 8-10 times

Centrifuge at 1,000-2,000 x g
for 15 min at 4°C

(within 30 mins of collection)

Aspirate plasma supernatant

Aliquot plasma into
single-use cryovials

Long-term Storage
 at -80°C

Thaw and Analyze
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Caption: Recommended workflow for adrenomedullin plasma sample handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b612762#adrenomedullin-sample-stability-in-plasma-
for-long-term-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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